Cas no 889939-95-1 (2-(3-Methyl-piperidine-1-sulfonyl)-ethylamine)

• Product Name: 2-(3-Methyl-piperidine-1-sulfonyl)-ethylamine
• CAS No: 889939-95-1
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 3081410
• PubChem ID: 6484217
• Update Time: 2025-05-20

2-(3-Methyl-piperidine-1-sulfonyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-piperidine-1-sulfonyl)-ethylamine
• 2-((3-Methylpiperidin-1-yl)sulfonyl)ethanamine
• 889939-95-1
• BRD-A58575007-001-01-0
• AKOS000123804

• MDL： MFCD08144101
• Inchi： 1S/C8H18N2O2S/c1-8-3-2-5-10(7-8)13(11,12)6-4-9/h8H,2-7,9H2,1H3
• InChI Key： HDGAXXSZOQTDIE-UHFFFAOYSA-N
• SMILES： S(CCN)(N1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 206.10889899Da
• Monoisotopic Mass: 206.10889899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(3-Methyl-piperidine-1-sulfonyl)-ethylamine

Introduction to 2-(3-Methyl-piperidine-1-sulfonyl)-ethylamine (CAS No. 889939-95-1)

2-(3-Methyl-piperidine-1-sulfonyl)-ethylamine, identified by the Chemical Abstracts Service Number (CAS No.) 889939-95-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine sulfonamide class, characterized by its structural motif of a piperidine ring substituted with a sulfonyl group and an ethylamine moiety. The unique combination of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The 3-methyl-piperidine-1-sulfonyl moiety is particularly noteworthy due to its role as a pharmacophore in various drug candidates. Piperidine derivatives are widely recognized for their versatility in medicinal chemistry, often serving as key structural elements in small-molecule drugs targeting neurological and cardiovascular diseases. The presence of the sulfonyl group enhances the compound's solubility and reactivity, facilitating further chemical modifications. These attributes make 2-(3-methyl-piperidine-1-sulfonyl)-ethylamine a promising building block for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing sulfonamide-based compounds for their potential therapeutic applications. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 3-position of the piperidine ring in 2-(3-methyl-piperidine-1-sulfonyl)-ethylamine is believed to influence its binding affinity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. By serving as a scaffold for kinase inhibitors, 2-(3-methyl-piperidine-1-sulfonyl)-ethylamine contributes to the development of targeted therapies that can modulate these pathways with high specificity. Several preclinical studies have demonstrated the efficacy of sulfonamide-containing kinase inhibitors in vitro and in vivo, highlighting the importance of this class of compounds.

The ethylamine portion of the molecule provides a site for further derivatization, allowing chemists to tailor the properties of the final drug candidate. For instance, modifications at this position can enhance pharmacokinetic profiles, such as oral bioavailability or blood-brain barrier penetration. This flexibility makes 2-(3-methyl-piperidine-1-sulfonyl)-ethylamine a versatile tool for medicinal chemists seeking to optimize lead compounds.

Advances in computational chemistry have further accelerated the discovery process for compounds like 2-(3-methyl-piperidine-1-sulfonyl)-ethylamine. Molecular modeling techniques enable researchers to predict binding interactions between this compound and biological targets with remarkable accuracy. This approach has been instrumental in guiding synthetic efforts and identifying promising candidates for further investigation.

Moreover, the growing interest in structure-based drug design has underscored the importance of high-quality starting materials like 889939-95-1. The purity and consistency of this compound are essential for ensuring reliable experimental results and efficient drug development pipelines. Manufacturers specializing in fine chemicals have invested heavily in optimizing synthetic routes to produce 2-(3-methyl-piperidine-1-sulfonyl)-ethylamine with high yield and minimal impurities.

The pharmaceutical industry continues to explore novel applications for piperidine sulfonamides, driven by their demonstrated efficacy and safety profiles in early-stage clinical trials. While many candidates have yet to reach market approval, the promise they hold for treating complex diseases remains compelling. Researchers are particularly excited about potential applications in neurodegenerative disorders, where modulation of kinase activity could slow disease progression or even reverse symptoms.

In conclusion,2-(3-methyl-piperidine-1-sulfonyl)-ethylamine (CAS No. 889939-95-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with potential therapeutic applications across multiple disease areas. As research progresses and new methodologies emerge,889939-95-1 will undoubtedly continue to play a crucial role in shaping the future of drug discovery and development.